(3R*,4R*)-1-(4-fluoro-2-methylbenzoyl)-4-(2-methoxyethyl)-3-methylpiperidin-4-ol

• IUPAC Name: (4-fluoro-2-methylphenyl)-[(3R,4R)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidin-1-yl]methanone
• InChI: InChI=1S/C17H24FNO3/c1-12-10-14(18)4-5-15(12)16(20)19-8-6-17(21,7-9-22-3)13(2)11-19/h4-5,10,13,21H,6-9,11H2,1-3H3/t13-,17-/m1/s1
• InChI Key: FTOOSFJKSCLVAT-CXAGYDPISA-N
• Canonical SMILES: CC1CN(CCC1(CCOC)O)C(=O)C2=C(C=C(C=C2)F)C
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(CCOC)O)C(=O)C2=C(C=C(C=C2)F)C
• Molecular Formula: C17H24FNO3
• Molecular Weight: 309.4 g/mol

Description

(3R*,4R*)-1-(4-fluoro-2-methylbenzoyl)-4-(2-methoxyethyl)-3-methylpiperidin-4-ol, also known as FMeP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. FMeP is a piperidine derivative that has been shown to have various biochemical and physiological effects, which make it a promising candidate for further investigation.

Scientific Research Applications

Anaerobic O-demethylation by Sporomusa Enzymes

Research involving Sporomusa ovata enzymes has shown a broad O-methyl ether cleavage capacity, highlighting the enzyme's ability to hydrolize the methyl-oxygen linkages of methoxynaphthols and other methyl ether compounds under anaerobic conditions. This indicates potential applications in bioremediation and bioconversion processes where similar structural compounds could be substrates for enzyme-mediated transformations (Stupperich, Konle, & Eckerskorn, 1996).

Orexin-1 Receptor Mechanisms and Compulsive Behavior

The selective OX1R antagonist GSK1059865 has shown effects in reducing binge eating in rats without affecting standard food intake, suggesting that compounds targeting orexin receptors may have therapeutic potential in treating eating disorders and other compulsive behaviors (Piccoli et al., 2012).

5-HT2A Receptor Inverse Agonism

The compound ACP-103 has demonstrated potent 5-HT2A receptor inverse agonist activity, indicating potential applications in psychiatric disorder treatments, including as an antipsychotic agent. This suggests that compounds with similar activity profiles could be of interest in developing new treatments for mental health conditions (Vanover et al., 2006).

Sigma Ligands and Anxiolytic Activity

Research on sigma ligands, including those with high affinity for sigma 2 binding sites, has indicated potential anxiolytic activity in rat models. This highlights the possible application of structurally related compounds in developing new treatments for anxiety and related disorders (Perregaard, Moltzen, Meier, & Sanchez, 1995).